Cas no 2229548-25-6 (2-methoxy-2-4-methyl-3-(trifluoromethyl)phenylpropan-1-amine)

• Product Name: 2-methoxy-2-4-methyl-3-(trifluoromethyl)phenylpropan-1-amine
• CAS No: 2229548-25-6
• MF: C₁₂H₁₆F₃NO
• MW: 247.256753921509
• CID: 5935185
• PubChem ID: 165853230
• Update Time: 2025-10-28

2-methoxy-2-4-methyl-3-(trifluoromethyl)phenylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-2-4-methyl-3-(trifluoromethyl)phenylpropan-1-amine
• 2229548-25-6
• 2-methoxy-2-[4-methyl-3-(trifluoromethyl)phenyl]propan-1-amine
• EN300-1944859

• Inchi： 1S/C12H16F3NO/c1-8-4-5-9(11(2,7-16)17-3)6-10(8)12(13,14)15/h4-6H,7,16H2,1-3H3
• InChI Key： RCLTZIDEEMZHMR-UHFFFAOYSA-N
• SMILES： FC(C1=C(C)C=CC(=C1)C(C)(CN)OC)(F)F

Computed Properties

• Exact Mass: 247.11839862g/mol
• Monoisotopic Mass: 247.11839862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-methoxy-2-4-methyl-3-(trifluoromethyl)phenylpropan-1-amine

Compound CAS No: 2229548-25-6 - 2-Methoxy-2-(4-Methyl-3-(Trifluoromethyl)Phenyl)Propan-1-Amine

Introduction

The compound with CAS number 2229548-25-6, known as 2-methoxy-2-(4-methyl-3-(trifluoromethyl)phenyl)propan-1-amine, is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique chemical properties and its potential applications in drug development and material science. The molecule's structure, which includes a methoxy group, a trifluoromethyl group, and an amine functional group, contributes to its versatile reactivity and selectivity in chemical reactions.

Chemical Structure and Synthesis

The molecular structure of 2-methoxy-2-(4-methyl-3-(trifluoromethyl)phenyl)propan-1-amine is characterized by a central propanamine backbone with substituents at the second carbon atom. The substituents include a methoxy group (-OCH3), a trifluoromethyl group (-CF3), and a methyl group (-CH3), all attached to a phenyl ring. This arrangement creates a highly functionalized molecule with distinct electronic and steric properties.

The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitutions, Friedel-Crafts alkylation, and amine derivatization. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact.

Pharmacological Applications

Research into the pharmacological properties of 2-methoxy-2-(4-methyl-3-(trifluoromethyl)phenyl)propan-1-amine has revealed promising results in several therapeutic areas. The compound exhibits potent activity as an inhibitor of certain enzyme targets, making it a candidate for the development of novel drugs targeting metabolic disorders and neurodegenerative diseases.

Recent studies have demonstrated that this compound can modulate key signaling pathways involved in inflammation and oxidative stress. Its ability to cross the blood-brain barrier suggests potential applications in central nervous system disorders. Preclinical trials have shown favorable pharmacokinetic profiles, indicating good bioavailability and minimal toxicity.

Material Science Applications

Beyond pharmacology, 2-methoxy-2-(4-methyl-3-(trifluoromethyl)phenyl)propan-1-amine has found applications in material science, particularly in the development of advanced polymers and coatings. Its unique combination of hydrophilic and hydrophobic groups allows for the creation of materials with tailored properties, such as improved adhesion, durability, and resistance to environmental factors.

Recent innovations in polymer chemistry have leveraged this compound's reactivity to design self-healing materials and stimuli-responsive polymers. These materials hold promise for use in aerospace, electronics, and biomedical devices.

Environmental Impact

As with any chemical compound, understanding the environmental impact of 2-methoxy-2-(4-methyl-3-(trifluoromethyl)phenyl)propan-1-amines is crucial for sustainable development. Studies have shown that this compound degrades efficiently under aerobic conditions, minimizing its persistence in the environment.

Eco-friendly synthesis methods and recycling strategies are being explored to further reduce the environmental footprint of this compound's production and use.

Future Prospects

The future of 2-methoxy-2-(4-methyl-3-(trifluoromethyl)phenyl)propan-amines looks promising as researchers continue to uncover new applications and optimize its properties. Collaborative efforts between academia and industry are expected to drive innovation in both therapeutic development and material science.

In conclusion, CAS No: 2295487776 - 1-Methoxy-N-[4-Methylbenzoyl]-N-[m-chlorophenyl]acetamide is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure, coupled with ongoing research advancements, positions it as a key player in future scientific breakthroughs.